Cas no 31161-71-4 (Tetradecanoic acid,phenylmethyl ester)

Tetradecanoic acid,phenylmethyl ester Properties

Names and Identifiers

• Tetradecanoic acid,phenylmethyl ester
• benzyl tetradecanoate
• Benzyl myristate
• Myristic acid benzyl ester
• AKOS030228056
• UNII-93YQ04RQ2N
• benzyltetradecanoate
• 93YQ04RQ2N
• AMY28247
• TUMGCEIAYMZKEM-UHFFFAOYSA-N
• Myristinsaurebenzylester
• NS00029029
• Tetradecanoic acid, phenylmethyl ester
• SCHEMBL351857
• EINECS 250-493-3
• DTXSID30185091
• CHEMBL207371
• 31161-71-4
• AS-56710
• CS-0168205
• Q27271620
• DTXCID40107582
• A11221
• +Expand

• MDL： MFCD00480853
• InChIKey： TUMGCEIAYMZKEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-15-18-21(22)23-19-20-16-13-12-14-17-20/h12-14,16-17H,2-11,15,18-19H2,1H3
• SMILES： CCCCCCCCCCCCCC(OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.25602
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 15
• Monoisotopic Mass: 318.25588
• Heavy Atom Count: 23
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.4803 (24 ºC)
• Boiling Point: 288-290 ºC
• Melting Point: 20.5 ºC
• Flash Point: 107.2±18.5 ºC,
• Solubility: Insuluble (3.5E-4 g/L) (25 ºC),
• Density: 0.9321 g/cm3 (25 ºC)